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Compound of Interest

Compound Name: 3-Methoxycyclohexene

Cat. No.: B1595103 Get Quote

An In-depth Technical Guide to 3-
Methoxycyclohexene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxycyclohexene, a

valuable intermediate in organic synthesis. The document details its chemical identity,

physicochemical properties, spectral data, and safety information. Furthermore, it outlines a

representative synthetic protocol and visualizes the logical workflow for its preparation.

Chemical Identity and Synonyms
3-Methoxycyclohexene is a cyclic ether with the chemical formula C₇H₁₂O.[1][2] For clarity

and comprehensive literature searching, a compilation of its common synonyms and identifiers

is provided in Table 1.

Table 1: Synonyms and Identifiers for 3-Methoxycyclohexene
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Identifier Type Value

IUPAC Name 3-methoxycyclohexene[2]

CAS Number 2699-13-0[1][2]

Molecular Formula C₇H₁₂O[1][2]

Molecular Weight 112.17 g/mol [2]

InChI
InChI=1S/C7H12O/c1-8-7-5-3-2-4-6-

7/h3,5,7H,2,4,6H2,1H3[2]

SMILES COC1CCCC=C1[2]

Synonyms

3-methoxycyclohex-1-ene, Cyclohexene, 3-

methoxy-, 1-Cyclohexene, 3-methoxy-, 2-

Cyclohexen-1-yl methyl ether, 3-Methoxy-1-

cyclohexene, NSC 155565[1][2][3]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Methoxycyclohexene is presented in

Table 2, providing essential data for experimental design and execution.

Table 2: Physicochemical Properties of 3-Methoxycyclohexene

Property Value

Appearance Colorless to Almost colorless clear liquid[4]

Boiling Point 137.3 °C at 760 mmHg[1]

Density 0.89 g/cm³[1]

Flash Point 26.9 °C[1]

Refractive Index 1.4530-1.4570[1]

Vapor Pressure 8.78 mmHg at 25 °C[1]
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-
Methoxycyclohexene. A summary of available spectral information is provided below.

¹³C NMR Spectroscopy: Data available in spectral databases.[3]

Mass Spectrometry (GC-MS): Spectra are available for this compound.[3]

Infrared (IR) Spectroscopy: FTIR spectra have been recorded, typically as a neat liquid on a

capillary cell.[2][5]

Synthesis of 3-Methoxycyclohexene: A
Representative Protocol
While multiple synthetic routes to 3-Methoxycyclohexene exist, a common and illustrative

method is the Williamson ether synthesis, starting from 3-bromocyclohexene and sodium

methoxide. This reaction is a nucleophilic substitution where the methoxide ion displaces the

bromide ion.

Experimental Protocol: Synthesis of 3-Methoxycyclohexene

Materials:

3-bromocyclohexene

Sodium methoxide (solid or as a solution in methanol)

Anhydrous methanol

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask
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Reflux condenser

Magnetic stirrer

Separatory funnel

Procedure:

To a solution of sodium methoxide (1.2 equivalents) in anhydrous methanol in a round-

bottom flask, add 3-bromocyclohexene (1.0 equivalent) dropwise at room temperature with

stirring.

After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and remove the methanol

under reduced pressure.

Partition the residue between diethyl ether and water.

Separate the organic layer, and wash it sequentially with water and saturated aqueous

NH₄Cl solution.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

under reduced pressure to yield the crude product.

Purify the crude 3-Methoxycyclohexene by fractional distillation under reduced pressure.

Logical Workflow for the Synthesis of 3-Methoxycyclohexene
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Caption: Synthetic workflow for 3-Methoxycyclohexene.

Safety and Handling
3-Methoxycyclohexene is a flammable liquid and vapor.[2] It may cause skin and serious eye

irritation, as well as respiratory irritation.[2]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[4]
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P233: Keep container tightly closed.[4]

P240: Ground/bond container and receiving equipment.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P403+P235: Store in a well-ventilated place. Keep cool.[4]

It is imperative to handle this chemical in a well-ventilated area, using appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Standard

procedures for handling flammable organic liquids should be strictly followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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